Cas no 890099-03-3 (2-Acetoxy-2',4'-methylbenzophenone)

• Product name: 2-Acetoxy-2',4'-methylbenzophenone
• CAS No: 890099-03-3
• MF: C₁₇H₁₆O₃
• MW: 268.30700
• CID: 878276

2-Acetoxy-2',4'-methylbenzophenone Chemical and Physical Properties

Names and Identifiers

• [2-(2,4-dimethylbenzoyl)phenyl] acetate
• 2-ACETOXY-2',4'-METHYLBENZOPHENONE
• 2-Acetoxy-2',4'-methylbenzophenone

• Inchi： InChI=1S/C17H16O3/c1-11-8-9-14(12(2)10-11)17(19)15-6-4-5-7-16(15)20-13(3)18/h4-10H,1-3H3
• InChI Key： MHRCSKPNDZWJNO-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C=C1)C(=O)C2=CC=CC=C2OC(=O)C)C

Computed Properties

• Exact Mass: 268.11000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 43.37000
• LogP: 3.45970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 2-Acetoxy-2',4'-methylbenzophenone

Comprehensive Overview of 2-Acetoxy-2',4'-methylbenzophenone (CAS No. 890099-03-3): Properties, Applications, and Market Insights

2-Acetoxy-2',4'-methylbenzophenone (CAS No. 890099-03-3) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This compound, characterized by its unique molecular structure, is widely utilized in various applications, including UV stabilizers, polymer additives, and intermediate synthesis. The growing demand for high-performance chemical additives and UV-resistant materials has further propelled research and development around this compound.

The chemical structure of 2-Acetoxy-2',4'-methylbenzophenone features a benzophenone backbone with acetoxy and methyl substituents, which contribute to its stability and reactivity. This structural configuration makes it an excellent candidate for applications requiring photo-stabilization and controlled release mechanisms. Researchers and manufacturers are increasingly exploring its potential in advanced material science and sustainable chemistry solutions.

One of the most notable applications of 2-Acetoxy-2',4'-methylbenzophenone is in the production of UV absorbers for plastics and coatings. With the rising awareness of UV radiation damage and the need for long-lasting materials, this compound has become a critical component in industries such as automotive, construction, and packaging. Its ability to absorb harmful UV rays while maintaining material integrity aligns with the global push toward environmentally friendly and durable products.

In the pharmaceutical sector, 2-Acetoxy-2',4'-methylbenzophenone serves as a valuable intermediate in the synthesis of active pharmaceutical ingredients (APIs). Its reactivity and compatibility with various chemical processes make it a preferred choice for drug development. Recent studies have highlighted its potential in targeted drug delivery systems, where controlled release and stability are paramount. This has sparked interest among biotech companies aiming to innovate in personalized medicine and therapeutic formulations.

The market dynamics for 2-Acetoxy-2',4'-methylbenzophenone reflect its growing importance. Analysts project a steady increase in demand, driven by advancements in polymer technology and green chemistry initiatives. Companies specializing in fine chemicals and specialty additives are investing in scalable production methods to meet this demand. Additionally, regulatory frameworks emphasizing sustainable manufacturing and reduced environmental impact are shaping the compound's market trajectory.

From a research perspective, 2-Acetoxy-2',4'-methylbenzophenone continues to be a subject of interest due to its versatile properties. Scientists are investigating its potential in nanotechnology and smart materials, where its molecular attributes could enable breakthroughs in self-healing coatings and responsive polymers. These explorations align with broader trends in material innovation and industrial sustainability.

In conclusion, 2-Acetoxy-2',4'-methylbenzophenone (CAS No. 890099-03-3) stands out as a multifaceted compound with significant industrial and scientific relevance. Its applications in UV stabilization, pharmaceutical intermediates, and advanced materials underscore its value in modern chemistry. As industries continue to prioritize performance and sustainability, this compound is poised to play a pivotal role in shaping future innovations.